Cas no 141499-30-1 (1,2-Pyrazolidinedicarboxaldehyde, 4-mercapto- (9CI))

• Product Name: 1,2-Pyrazolidinedicarboxaldehyde, 4-mercapto- (9CI)
• CAS No: 141499-30-1
• MF: C₅H₈N₂O₂S
• MW: 160.194219589233
• CID: 101618
• PubChem ID: 45083361
• Update Time: 2025-04-18

1,2-Pyrazolidinedicarboxaldehyde, 4-mercapto- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrazolidinedicarboxaldehyde, 4-mercapto- (9CI)
• 1,2-Pyrazolidinedicarboxaldehyde,4-mercapto-
• 4-Mercaptopyrazolidine-1,2-dicarbaldehyde
• 141499-30-1

• Inchi： 1S/C5H8N2O2S/c8-3-6-1-5(10)2-7(6)4-9/h3-5,10H,1-2H2
• InChI Key： ATIOHIOXOKHDSB-UHFFFAOYSA-N
• SMILES： SC1CN(C=O)N(C=O)C1

Computed Properties

• Exact Mass: 160.031
• Monoisotopic Mass: 160.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides